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Compound of Interest

Compound Name: 2-Chloroethyl acrylate

Cat. No.: B1583066 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Chloroethyl Acrylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical characteristics of chemical compounds is fundamental. This guide provides a

detailed overview of the core physical properties of 2-Chloroethyl acrylate (CEA), a monomer

used in the synthesis of various polymers.

Chemical Identity
2-Chloroethyl acrylate, with the CAS number 2206-89-5, is the 2-chloroethyl ester of acrylic

acid.[1][2] Its molecular formula is C₅H₇ClO₂.[1][3] This compound is a colorless to pale yellow

liquid with a characteristic acrylate odor.[4] It is recognized for its high reactivity, especially in

polymerization reactions.[4]

Quantitative Physical Properties
The following table summarizes the key physical properties of 2-Chloroethyl acrylate,

compiled from various chemical data sources.
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Property Value Reference(s)

Molecular Weight 134.56 g/mol [1][2]

Density 1.125 g/mL at 25 °C [5][6][7]

1.1404 (Specific Gravity) [1][2]

Boiling Point
124 to 127 °F (51.1 to 52.8 °C)

at 760 mmHg
[1][2]

64-66 °C at 20 mmHg [3][6][7][8]

Flash Point 59 °C (138.2 °F) [7]

67.8 °C [3][6]

Vapor Pressure 1.53 mmHg at 25 °C [3][9]

Refractive Index n20/D 1.125 [5][6][7]

1.434 [3][9]

Solubility
Insoluble in water (<1 mg/mL

at 70 °F / 21 °C)
[1][2]

Soluble in organic solvents like

ethanol and acetone.
[4]

Appearance Colorless to pale yellow liquid. [4]

Storage Temperature 2-8°C [5][6][7]

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for 2-Chloroethyl acrylate were not found in

the reviewed literature, the determination of these physical properties follows standardized

laboratory procedures.

General Methodologies:

Density: Typically measured using a pycnometer or a digital density meter. The mass of a

known volume of the substance is determined at a specific temperature (e.g., 25 °C).
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Boiling Point: Determined by distillation. The temperature at which the vapor pressure of the

liquid equals the surrounding atmospheric pressure is recorded. For pressure-sensitive

substances, vacuum distillation (e.g., at 20 mmHg) is employed to prevent decomposition.

Flash Point: Commonly determined using a closed-cup method, such as the Pensky-Martens

or Cleveland open-cup method. The liquid is heated at a constant rate, and an ignition

source is periodically passed over the surface until a flash is observed.

Refractive Index: Measured using a refractometer, which determines the extent to which light

is bent when it passes through the substance. This is typically done at a standard

wavelength (the sodium D-line, 589 nm) and temperature (20 °C).

Solubility: Assessed by mixing a known amount of the solute with a known volume of solvent

(e.g., water) at a specified temperature. The mixture is agitated until equilibrium is reached,

and the concentration of the dissolved solute is measured.

The diagram below illustrates a generalized workflow for characterizing the physical properties

of a chemical compound like 2-Chloroethyl acrylate.
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Caption: Workflow for Physical Property Characterization.

Chemical Structure and Reactivity
2-Chloroethyl acrylate possesses two key functional groups that dictate its reactivity: an

acrylate group and a chloroethyl group. The acrylate group is susceptible to polymerization,

particularly via free-radical mechanisms.[4] This compound may be sensitive to light and heat,

which can initiate polymerization.[2][7] For this reason, it is often supplied with an inhibitor like

MEHQ (monomethyl ether of hydroquinone).[5]

The diagram below shows the logical relationship between the structure of 2-Chloroethyl
acrylate and its primary reactive sites.
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Caption: Structural and Reactivity Relationship.

Conclusion
2-Chloroethyl acrylate is a reactive monomer with well-defined physical properties. Its density

is greater than water, and it is insoluble in aqueous solutions while being soluble in common

organic solvents.[1][4] Its boiling point and flash point indicate that it is a combustible liquid.[1]

Understanding these fundamental physical characteristics is crucial for its safe handling,

storage, and effective application in polymerization processes and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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